4-((3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)sulfonyl)-1-methyl-1H-imidazole
Description
4-((3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)sulfonyl)-1-methyl-1H-imidazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Fluorination Reagent
This compound is related to N-Tosyl-4-Chlorobenzenesulfonimidoyl Fluoride (SulfoxFluor), which has emerged as a new fluorination reagent that can be used in the rapid deoxy fluorination of various alcohols . This application is significant in the synthesis of fluorinated organic molecules, which are often used in pharmaceuticals due to their unique properties .
Antitumor Agents
Azetidine-containing compounds, such as the one , have been used in the synthesis of antitumor agents . For example, 3-Aryl-azetidine moiety was used to replace phenylethyl group of TZT-1027 at the C-terminus, and these analogues exhibited moderate to excellent antiproliferative activities .
Synthesis of Heterocyclic Amino Acid Derivatives
Azetidine and its derivatives have been used in the synthesis of new heterocyclic amino acid derivatives . These derivatives have potential applications in medicinal chemistry due to their diverse biological activities .
Antibacterial Agents
Imidazole, a core structure in your compound, is known for its broad range of chemical and biological properties. Derivatives of imidazole show different biological activities such as antibacterial and antimycobacterial activities .
Antifungal Agents
Imidazole derivatives also exhibit antifungal activities, making them useful in the development of antifungal drugs .
Anti-inflammatory Agents
Imidazole derivatives have been reported to possess anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases .
Antidiabetic Agents
Imidazole derivatives have shown potential as antidiabetic agents, offering another avenue for the development of treatments for diabetes .
Antiviral Agents
Imidazole derivatives have also been reported to possess antiviral properties, making them potential candidates for the development of new antiviral drugs .
properties
IUPAC Name |
4-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]sulfonyl-1-methylimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN3O4S2/c1-16-8-13(15-9-16)23(20,21)17-6-12(7-17)22(18,19)11-4-2-10(14)3-5-11/h2-5,8-9,12H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPLQCQTYROIPTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)sulfonyl)-1-methyl-1H-imidazole | |
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